![molecular formula C18H15N3O2 B4733665 2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4733665.png)
2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone, also known as PD153035, is a small molecule compound that has been extensively researched due to its potential therapeutic applications. PD153035 is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR), a tyrosine kinase receptor that plays a crucial role in cell proliferation, differentiation, and survival.
Mechanism of Action
2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone is a competitive inhibitor of the ATP-binding site of EGFR, preventing the autophosphorylation of tyrosine residues in the receptor and downstream signaling pathways. This inhibition leads to the downregulation of cell proliferation and survival signals, ultimately leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-proliferative and pro-apoptotic effects in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) in tumors, which is crucial for tumor growth and metastasis. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone is its high potency and selectivity for EGFR, making it a valuable tool for studying EGFR signaling in cancer cells. However, this compound has some limitations in lab experiments. It is highly insoluble in water, which can make it difficult to administer in cell culture and animal studies. This compound is also rapidly metabolized in vivo, which can limit its bioavailability and efficacy.
Future Directions
There are several potential future directions for 2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone research. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Another area of interest is the combination of this compound with other targeted therapies or chemotherapy drugs to enhance its anti-cancer effects. Additionally, this compound has potential applications in other diseases, such as inflammatory bowel disease and skin disorders, which could be explored in future studies.
Conclusion:
This compound is a small molecule compound with potent anti-cancer effects through its inhibition of EGFR signaling. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has the potential to be a valuable therapeutic agent for cancer and other diseases, and further research is needed to fully explore its therapeutic potential.
Scientific Research Applications
2-anilino-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone has been extensively studied for its potential therapeutic applications in cancer treatment. EGFR is overexpressed in many types of cancer, including lung, breast, and colon cancer. Inhibition of EGFR signaling by this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to tumor growth inhibition and regression. This compound has also been shown to sensitize cancer cells to radiation therapy, making it a potential radiosensitizer.
Properties
IUPAC Name |
2-anilino-7-(furan-2-yl)-7,8-dihydro-6H-quinazolin-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c22-16-10-12(17-7-4-8-23-17)9-15-14(16)11-19-18(21-15)20-13-5-2-1-3-6-13/h1-8,11-12H,9-10H2,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBFFEYNOYPCAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C2=CN=C(N=C21)NC3=CC=CC=C3)C4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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